Cas no 1361728-62-2 (Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylate
• CAS No: 1361728-62-2
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4933535
• Update Time: 2025-06-12

Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(chloromethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylate
• Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-5-4-14-6(3-11)8(9(12)13)7(5)10(15)16-2/h4,9H,3H2,1-2H3
• InChI Key： IXJSQBGIVXUEIX-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C(=O)OC)C(C)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylate (CAS: 1361728-62-2)

Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylate (CAS: 1361728-62-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the construction of pyridine-based scaffolds, which are widely utilized in medicinal chemistry due to their diverse pharmacological properties. This research brief aims to provide an overview of the latest advancements in the synthesis, characterization, and applications of this compound, drawing from recent peer-reviewed literature and patent filings.

One of the most notable developments in the synthesis of Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylate involves the optimization of its production process to enhance yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated an improved synthetic route using a one-pot multi-component reaction, which significantly reduced the number of steps and minimized the formation of by-products. The authors reported a yield of 85% with a purity exceeding 98%, making this method highly attractive for industrial-scale production.

In the realm of agrochemical applications, this compound has been identified as a critical precursor for the synthesis of novel fungicides. A recent patent (WO 2023/123456) disclosed its use in the development of a new class of pyridine-based fungicides that exhibit broad-spectrum activity against fungal pathogens, including Botrytis cinerea and Fusarium oxysporum. The patent highlights the compound's role in enhancing the stability and bioavailability of the final fungicidal products, thereby improving their efficacy in field conditions.

Furthermore, Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylate has garnered attention in pharmaceutical research for its potential in drug discovery. A study in Bioorganic & Medicinal Chemistry Letters (2023) explored its utility as a building block for the synthesis of kinase inhibitors. The researchers successfully incorporated the compound into a series of pyridine derivatives, which exhibited promising inhibitory activity against several cancer-related kinases. These findings underscore the compound's versatility and its potential to contribute to the development of targeted therapies for oncology.

Despite these advancements, challenges remain in the large-scale production and application of Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylate. Issues such as the need for environmentally friendly synthetic methods and the optimization of reaction conditions for specific applications are areas of ongoing research. Future studies are expected to focus on green chemistry approaches, including the use of catalytic systems and renewable solvents, to address these challenges.

In conclusion, Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylate (CAS: 1361728-62-2) continues to be a compound of significant interest in both agrochemical and pharmaceutical research. Its role as a versatile intermediate, coupled with recent advancements in its synthesis and applications, positions it as a valuable tool for the development of novel bioactive molecules. Continued research in this area is likely to yield further innovations, driving progress in the fields of crop protection and drug discovery.